((2S,5R)-5-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-2,5-dihydrofuran-2-yl)methyl benzoate
((2S,5R)-5-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-2,5-dihydrofuran-2-yl)methyl benzoate
Brand Name:
Vulcanchem
CAS No.:
122567-97-9
VCID:
VC0109933
InChI:
InChI=1S/C17H16N2O5/c1-11-9-19(17(22)18-15(11)20)14-8-7-13(24-14)10-23-16(21)12-5-3-2-4-6-12/h2-9,13-14H,10H2,1H3,(H,18,20,22)/t13-,14+/m0/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2C=CC(O2)COC(=O)C3=CC=CC=C3
Molecular Formula:
C17H16N2O5
Molecular Weight:
328.32 g/mol
((2S,5R)-5-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-2,5-dihydrofuran-2-yl)methyl benzoate
CAS No.: 122567-97-9
Reference Standards
VCID: VC0109933
Molecular Formula: C17H16N2O5
Molecular Weight: 328.32 g/mol
CAS No. | 122567-97-9 |
---|---|
Product Name | ((2S,5R)-5-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-2,5-dihydrofuran-2-yl)methyl benzoate |
Molecular Formula | C17H16N2O5 |
Molecular Weight | 328.32 g/mol |
IUPAC Name | [(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl benzoate |
Standard InChI | InChI=1S/C17H16N2O5/c1-11-9-19(17(22)18-15(11)20)14-8-7-13(24-14)10-23-16(21)12-5-3-2-4-6-12/h2-9,13-14H,10H2,1H3,(H,18,20,22)/t13-,14+/m0/s1 |
Standard InChIKey | BKZQWZPYZIYYAQ-UONOGXRCSA-N |
Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C=C[C@H](O2)COC(=O)C3=CC=CC=C3 |
SMILES | CC1=CN(C(=O)NC1=O)C2C=CC(O2)COC(=O)C3=CC=CC=C3 |
Canonical SMILES | CC1=CN(C(=O)NC1=O)C2C=CC(O2)COC(=O)C3=CC=CC=C3 |
Synonyms | 2’,3’-Didehydro-3’-deoxy-5’-benzoate Thymidine; ((2S,5R)-5-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-2,5-dihydrofuran-2-yl)methyl Benzoate; Stavudine impurity I;_x000B_ |
PubChem Compound | 452583 |
Last Modified | Nov 11 2021 |
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